Cas no 306935-55-7 (4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine)

• Product Name: 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine
• CAS No: 306935-55-7
• MF: C₁₀H₇Cl₂N₃
• MW: 240.088679552078
• MDL: MFCD00097945
• CID: 303914
• Update Time: 2025-05-23

4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-6-methyl-2-(pyridin-2-yl)pyrimidine
• 4-(N-Methylaminocarbonyl)phenylboronic acid
• 4,5-DICHLORO-6-METHYL-2-(2-PYRIDYL)PYRIMIDINE
• 4,5-dichloro-6-methyl-2-pyridin-2-ylpyrimidine
• Pyrimidine,4,5-dichloro-6-methyl-2-(2-pyridinyl)-
• 4,5-dichloro-6-methyl-2-(2-pyridinyl)pyrimidine
• 4,5-dichloro-6-methyl-2-pyridin-2-yl-pyrimidine
• 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine

• MDL： MFCD00097945
• Inchi： 1S/C10H7Cl2N3/c1-6-8(11)9(12)15-10(14-6)7-4-2-3-5-13-7/h2-5H,1H3
• InChI Key： VJJVPBQJWNMJFC-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(C2C=CC=CN=2)=NC=1C)Cl

Computed Properties

• Exact Mass: 239.00200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 132-133°C
• PSA: 38.67000
• LogP: 3.15380

4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine Security Information

• Hazard Category Code： 25
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine

4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine: A Comprehensive Overview

The compound 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine, with the CAS number 306935-55-7, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its pyrimidine ring system, which is fused with a pyridine moiety and substituted with chlorine atoms at positions 4 and 5, as well as a methyl group at position 6. The unique combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmacological applications, 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine has also been investigated for its role in materials science. The molecule's aromaticity and heteroatom content make it a promising candidate for use in organic electronics. A 2023 research article in Advanced Materials reported that this compound can serve as a building block for constructing advanced organic semiconductors with improved charge transport properties. Such applications could pave the way for next-generation electronic devices with enhanced performance.

The synthesis of 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, a 2023 paper in Organic Letters described the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and cost while maintaining high yields.

Beyond its direct applications, 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine serves as a valuable tool for understanding fundamental chemical principles. Its structure allows chemists to study the effects of substituents on molecular properties such as solubility, stability, and reactivity. These insights are crucial for designing new molecules with tailored functionalities.

In conclusion, 4,5-Dichloro-6-methyl-2-(2-pyridyl)pyrimidine, CAS No. 306935-55-7, is a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science, its unique chemical properties continue to drive innovative research and development efforts. As scientific advancements unfold, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.